{1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methanamine

• IUPAC Name: (1-methylimidazo[4,5-c]pyridin-2-yl)methanamine
• InChI: InChI=1S/C8H10N4/c1-12-7-2-3-10-5-6(7)11-8(12)4-9/h2-3,5H,4,9H2,1H3
• InChI Key: SSNIDIYPCCLRTC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=NC=C2)N=C1CN
• Molecular Formula: C8H10N4
• Molecular Weight: 162.19 g/mol

Description

Imidazopyridines, which include “{1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methanamine”, are a class of compounds that have an imidazole ring fused with a pyridine moiety. They have been found to have a wide range of pharmacological activities, including acting as GABA A receptor agonists. They have been used in the development of various classes of drugs, including proton pump inhibitors, aromatase inhibitors, and NSAIDs.

Synthesis Analysis

Imidazopyridines have been synthesized using various methods and catalysts. For example, one study synthesized imidazopyridine derivatives by integrating the pyrimidine ring or N-acylhydrazone (NAH) to the carbon atom at the 3 position of the imidazo[1,2-a]pyridine scaffold.

Molecular Structure Analysis

The molecular structure of imidazopyridines, including “{1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methanamine”, is characterized by an imidazole ring fused with a pyridine moiety. This structure is similar to purines, which has prompted investigations into their potential therapeutic significance.

Chemical Reactions Analysis

Imidazopyridines have been functionalized through various strategies, including transition metal catalysis, metal-free oxidation, and photocatalysis. These reactions have been used for the direct functionalization of imidazopyridines.

Scientific Research Applications

Cancer Research and Targeted Therapy

Imidazo[1,2-a]pyridines exhibit promising anti-cancer properties. Researchers have explored their potential as kinase inhibitors, including c-Met kinase inhibitors. In a study, novel imidazopyridine-based c-Met kinase inhibitors were discovered. .

Optoelectronic Devices and Sensors

The imidazo[1,2-a]pyridine scaffold has great potential in materials science. Researchers have reported innovations related to optoelectronic devices and sensors. .

Antimicrobial Agents

Imidazo[1,2-a]pyridines have been evaluated for their antimicrobial properties. They exhibit activity against bacteria, fungi, and viruses. .

Mechanism of Action

Target of Action

• This compound interacts with specific cellular targets. While the exact targets may vary, one notable example is the GABA A receptor . These receptors play a crucial role in neurotransmission and are involved in inhibitory signaling within the central nervous system .

Result of Action

• At the molecular level, the compound’s action leads to specific changes:
  • Phosphorylation : Activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through phosphorylation .

Future Directions

Imidazopyridines have great potential in several research areas, from materials science to pharmaceutical chemistry. Their unique chemical structure and versatility make them promising candidates for the development of new drugs and materials.